Cas no 2034309-17-4 (3-(3-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one)

• Product Name: 3-(3-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one
• CAS No: 2034309-17-4
• MF: C₂₀H₂₆N₄O₃
• MW: 370.445444583893
• CID: 5332860
• Update Time: 2025-06-23

3-(3-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one
• 3-[3-[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]-3-oxopropyl]quinazolin-4-one

• Inchi： 1S/C20H26N4O3/c1-27-16-6-9-22(10-7-16)15-12-24(13-15)19(25)8-11-23-14-21-18-5-3-2-4-17(18)20(23)26/h2-5,14-16H,6-13H2,1H3
• InChI Key： VVIXEKFURLTHLK-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC1)C1CN(C(CCN2C=NC3C=CC=CC=3C2=O)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 582
• XLogP3: 0.6
• Topological Polar Surface Area: 65.4

Additional information on 3-(3-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one

Comprehensive Overview of 3-(3-(3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one (CAS No. 2034309-17-4)

The compound 3-(3-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one, identified by its CAS number 2034309-17-4, is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a quinazolin-4(3H)-one core linked to a 4-methoxypiperidine moiety via an azetidine spacer, makes it a promising candidate for drug discovery. This article delves into its properties, potential applications, and relevance to current scientific trends.

One of the most searched questions in the field of organic chemistry is: "What are the therapeutic applications of quinazolinone derivatives?" The quinazolin-4(3H)-one scaffold is renowned for its bioactivity, particularly in targeting enzymes like kinases and phosphodiesterases. The incorporation of a 4-methoxypiperidine group enhances the molecule's pharmacokinetic profile, potentially improving blood-brain barrier penetration—a critical factor in central nervous system (CNS) drug development. Researchers are actively exploring its role in treating neurodegenerative diseases, a hotspot in modern pharmacology.

Another trending topic is the "design of selective kinase inhibitors." The azetidine ring in this compound offers conformational rigidity, which can improve binding specificity to target proteins. Computational studies suggest that 3-(3-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one may exhibit selectivity toward certain kinase families, reducing off-target effects. This aligns with the growing demand for precision medicine, where minimizing side effects is paramount.

From a synthetic perspective, the compound's CAS No. 2034309-17-4 is frequently queried in chemical databases for its retrosynthetic pathways. The 3-oxopropyl linker between the azetidine and quinazolinone groups introduces versatility for further derivatization, a feature highly valued in fragment-based drug design. Recent publications highlight its utility as a building block for libraries targeting G-protein-coupled receptors (GPCRs), another trending area in drug discovery.

Environmental and sustainability concerns are also shaping research priorities. The 4-methoxypiperidine moiety in this compound is often derived from renewable feedstocks, addressing the pharmaceutical industry's push toward greener synthesis. Questions like "How can heterocyclic compounds be synthesized sustainably?" are increasingly common, and this molecule's modular design offers opportunities for eco-friendly optimization.

In summary, 3-(3-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one (CAS No. 2034309-17-4) represents a convergence of structural ingenuity and therapeutic potential. Its relevance to kinase inhibition, CNS drug delivery, and sustainable chemistry positions it as a compound of enduring interest in both academic and industrial settings. As research progresses, its applications are likely to expand, further solidifying its place in the lexicon of modern medicinal chemistry.